Cas no 2171201-64-0 ((2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid)

• Product Name: (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• CAS No: 2171201-64-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5753139
• PubChem ID: 165561329
• Update Time: 2025-06-07

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1570782
• 2171201-64-0
• (2R)-2-{[(1rs,4rs)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• (2R)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• EN300-1539967
• EN300-1544587
• (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid

• Inchi： 1S/C25H28N2O5/c1-15(24(29)30)26-23(28)16-10-12-17(13-11-16)27-25(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-17,22H,10-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t15-,16?,17?/m1/s1
• InChI Key： PDLNPUUETQKAPI-KLAILNCOSA-N
• SMILES： O(C(NC1CCC(C(N[C@@H](C(=O)O)C)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid

Comprehensive Overview of (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS No. 2171201-64-0)

The compound (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid, identified by its CAS No. 2171201-64-0, is a sophisticated chiral derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclohexyl backbone, makes it a valuable building block for drug discovery and bioconjugation applications. This article delves into its properties, applications, and relevance in modern scientific advancements.

In recent years, the demand for Fmoc-protected amino acids like (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly focusing on precision medicine and targeted therapies, where such compounds enable the development of peptide-based drugs with enhanced stability and bioavailability. The CAS No. 2171201-64-0 is particularly notable for its chiral purity, ensuring high yields and minimal racemization during synthesis.

The structural complexity of (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid offers versatility in drug design. Its cyclohexylformamido moiety provides rigidity, while the Fmoc group facilitates easy deprotection under mild conditions. This balance is crucial for synthesizing peptides with specific conformational properties, addressing challenges in neurodegenerative disease research and oncology. For instance, the compound has been explored in the development of peptide inhibitors targeting protein-protein interactions, a hot topic in cancer therapeutics.

From an industrial perspective, scalability and cost-effectiveness are key considerations for CAS No. 2171201-64-0. Advances in green chemistry have prompted innovations in its synthesis, reducing reliance on hazardous reagents. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a trend frequently searched by professionals in the field. Additionally, the compound’s compatibility with automated peptide synthesizers has made it a staple in high-throughput screening platforms, further driving its adoption.

In conclusion, (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS No. 2171201-64-0) represents a cornerstone in modern peptide chemistry. Its applications span from drug discovery to biomaterials engineering, reflecting its interdisciplinary importance. As research continues to uncover new therapeutic avenues, this compound will undoubtedly remain at the forefront of scientific innovation.